Cas no 162439-97-6 (3-Benzofurancarboxylicacid, 5-[(1E)-2-carboxyethenyl]-2-(3,4-dihydroxyphenyl)-7-hydroxy-)

• Product Name: 3-Benzofurancarboxylicacid, 5-[(1E)-2-carboxyethenyl]-2-(3,4-dihydroxyphenyl)-7-hydroxy-
• CAS No: 162439-97-6
• MF: C₁₈H₁₂O₈
• MW: 356.283085823059
• CID: 206106
• PubChem ID: 11725791
• Update Time: 2025-04-19

3-Benzofurancarboxylicacid, 5-[(1E)-2-carboxyethenyl]-2-(3,4-dihydroxyphenyl)-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid, 5-[(1E)-2-carboxyethenyl]-2-(3,4-dihydroxyphenyl)-7-hydroxy-
• 5-(2-carboxyethenyl)-2-(3,4-dihydroxyphenyl)-7-hydroxy-1-benzofuran-3-carboxylic acid
• 3-Benzofurancarboxylicacid, 5-(2-carboxyethenyl)-2-(3,4-dihydroxyphenyl)-7-hydroxy-, (E)-
• Schizotenuin D
• (E)-5-(2-Carboxyvinyl)-2-(3,4-dihydroxyphenyl)-7-hydroxybenzofuran-3-carboxylic acid
• 162439-97-6

• Inchi： 1S/C18H12O8/c19-11-3-2-9(7-12(11)20)16-15(18(24)25)10-5-8(1-4-14(22)23)6-13(21)17(10)26-16/h1-7,19-21H,(H,22,23)(H,24,25)/b4-1+
• InChI Key： DXGDWGCYKJCUHN-DAFODLJHSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(=O)O)C2C=C(/C=C/C(=O)O)C=C(C1=2)O

Computed Properties

• Exact Mass: 356.05316
• Monoisotopic Mass: 356.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 148.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids